Cas no 872672-72-5 (3-Methyl-1-octylpyridin-1-ium bromide)

• Product Name: 3-Methyl-1-octylpyridin-1-ium bromide
• CAS No: 872672-72-5
• MF: C₁₄H₂₄BrN
• MW: 286.251063346863
• CID: 658414
• Update Time: 2023-08-03

3-Methyl-1-octylpyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 3-methyl-1-octyl-, bromide
• 3-methyl-1-octylpyridin-1-ium,bromide
• N-OCTYL-3-METYLPYRIDINIUM BROMIDE
• 1-octyl-3-methyl pyridinium bromide
• 3-METHYL-1-OCTYLPYRIDIN-1-IUM BROMIDE
• 3-Methyl-1-octylpyridin-1-ium bromide

• Inchi： 1S/C14H24N.BrH/c1-3-4-5-6-7-8-11-15-12-9-10-14(2)13-15;/h9-10,12-13H,3-8,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： VVQJQWUKWMQYPF-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=C(C)C=1)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 144
• Topological Polar Surface Area: 3.9